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Compound of Interest

Compound Name: 4-Aminotetrahydrofuran-3-ol

Cat. No.: B138653 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Aminotetrahydrofuran-3-ol

Section 1: Chemical Identification and Properties
4-Aminotetrahydrofuran-3-ol is a substituted heterocyclic compound incorporating both an

amine and an alcohol functional group.[1][2] Its structure presents a unique combination of

chemical properties that necessitate careful handling. It is primarily used as a building block in

medicinal chemistry and drug development.[3][4] Understanding its fundamental properties is

the first step in establishing a safe laboratory workflow.

The compound exists as different stereoisomers, such as cis and trans, which may have

slightly different physical properties but should be handled with the same safety precautions

unless specific data indicates otherwise.[1][5]

Chemical Structure
Caption: Chemical structure of 4-Aminotetrahydrofuran-3-ol.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-
Aminotetrahydrofuran-3-ol. This data is essential for risk assessment, particularly when

planning reactions and considering storage conditions.
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Property Value Source

Molecular Formula C₄H₉NO₂ [1][2][5]

Molecular Weight 103.12 g/mol [1][2][5]

IUPAC Name 4-aminooxolan-3-ol [1]

CAS Number
144870-96-2 (unspecified

stereochemistry)
[1]

Appearance Off-white to light yellow solid [4][6]

Boiling Point ~232°C (Predicted) [6]

Flash Point ~94°C (Predicted) [6]

pKa ~14.12 (Predicted) [6]

Storage Temperature 2-8°C, protect from light [3][4][6]

Section 2: Hazard Identification and Toxicological
Profile
While comprehensive toxicological data for 4-Aminotetrahydrofuran-3-ol is not readily

available, GHS hazard classifications provided by suppliers and the known risks of its structural

components—a heterocyclic amine and a tetrahydrofuran ring—form the basis for a robust

hazard assessment.[4][5]

GHS Hazard Classification
The compound is classified with the following hazards based on available data.[4][5][6]
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Hazard Class GHS Code Statement Source

Acute Toxicity, Oral H302 Harmful if swallowed [5]

Skin

Corrosion/Irritation
H315 Causes skin irritation [6][7]

Skin Sensitization H317
May cause an allergic

skin reaction
[5]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[6][7]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[6][7]

Inferred and Potential Hazards
Peroxide Formation: The tetrahydrofuran (THF) moiety is a significant structural alert. Ethers

like THF are known to form potentially explosive peroxides upon exposure to air and light,

especially after prolonged storage.[8][9] Although the presence of an amine can inhibit

autoxidation to some extent, it is critical to assume that 4-Aminotetrahydrofuran-3-ol is a

potential peroxide former.[8] Containers should be dated upon receipt and opening, and stored

under an inert atmosphere (e.g., nitrogen or argon) away from light.[8][10]

Amine-Related Hazards: Aliphatic amines can be corrosive and toxic.[11] They can cause

severe irritation or chemical burns to the skin, eyes, and respiratory tract.[12] The amine group

imparts a basic character, increasing the risk of corrosive injury upon contact.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, combining robust engineering controls with appropriate

PPE, is mandatory when handling this compound.

Engineering Controls
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Chemical Fume Hood: All handling of 4-Aminotetrahydrofuran-3-ol, including weighing,

transferring, and use in reactions, must be conducted inside a certified chemical fume hood

to prevent inhalation of vapors or dust.[8][13] The sash should be kept as low as possible.

Ventilation: The laboratory must be well-ventilated to handle any fugitive emissions.[7]

Safety Stations: A safety shower and eyewash station must be readily accessible and tested

regularly.[13]

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that cause severe eye

irritation.[8][14]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact,

irritation, and potential

sensitization.[13][15] Gloves

must be inspected before use

and disposed of properly after

handling.

Body Protection
Flame-resistant lab coat, fully

buttoned.

Protects skin from accidental

splashes.[8][13]

Footwear
Full-length pants and closed-

toed shoes.

Prevents exposure to spills on

the lower body and feet.[8]

Respiratory Protection

Not typically required if work is

performed in a fume hood. A

respirator with an organic

vapor cartridge may be

necessary for spill cleanup or

in case of ventilation failure.[9]

[13]

Provides a final line of defense

against inhalation hazards.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b138653?utm_src=pdf-body
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethylene_furan_A_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/OR307686_msds.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethylene_furan_A_Guide_for_Laboratory_Professionals.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.echemi.com/sds/3-aminotetrahydrofuran-3-carboxylic-acid-hydrochloride-pd180521120208.html
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethylene_furan_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/3-aminotetrahydrofuran-3-carboxylic-acid.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethylene_furan_A_Guide_for_Laboratory_Professionals.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.sigmaaldrich.com/TW/en/sds/sial/401757?userType=undefined
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethylene_furan_A_Guide_for_Laboratory_Professionals.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 4: Safe Handling and Storage Procedures
Adherence to strict protocols for handling and storage is the most effective way to mitigate the

risks associated with 4-Aminotetrahydrofuran-3-ol.

General Handling Workflow
The following diagram illustrates the standard workflow for handling the compound in a

laboratory setting.
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Caption: Standard laboratory workflow for 4-Aminotetrahydrofuran-3-ol.
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Handling Protocol
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

specific procedure.[11][16]

Preparation: Ensure all necessary PPE, spill cleanup materials, and emergency equipment

are readily available.

Inert Atmosphere: When handling, especially after the container has been opened, maintain

an inert atmosphere to minimize air exposure and peroxide formation.[8]

Avoid Contamination: Use clean, designated spatulas and glassware. Avoid contact with

incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[17]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[8][18] Do not eat, drink, or smoke in the laboratory.[7][9]

Transport: When moving the chemical, use a secondary container to prevent spills.[18]

Storage Protocol
Proper storage is crucial to maintain chemical integrity and prevent the formation of hazardous

byproducts.

Temperature: Store in a refrigerator at the recommended temperature of 2-8°C.[3][6]

Atmosphere: Store under an inert gas like nitrogen or argon.[8] Ensure the container is

tightly sealed.[9]

Light: Protect from light to prevent degradation and peroxide formation.[3]

Segregation: Store away from incompatible materials, particularly strong acids and oxidizing

agents.[11]

Labeling: The storage location should be clearly labeled with hazard warnings, including

"Irritant" and "Potential Peroxide Former".[8]

Section 5: Emergency Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://diplomatacomercial.com/health-safety-guidelines-amines/
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.fishersci.com/store/msds?partNumber=AC434070010&countryCode=US&language=en
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://store.apolloscientific.co.uk/storage/msds/OR307686_msds.pdf
https://www.sigmaaldrich.com/TW/en/sds/sial/401757?userType=undefined
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.chemscene.com/product/214629-29-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61285105.htm
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.sigmaaldrich.com/TW/en/sds/sial/401757?userType=undefined
https://www.chemscene.com/product/214629-29-5.html
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A well-rehearsed emergency plan is essential for responding effectively to accidents.

Emergency Response Decision Tree

Incident Occurs
(Spill or Exposure)

Is the situation an
immediate threat to life?

Assess Exposure Type

Evacuate Area
Call Emergency Services

Yes

Assess Spill Size

No

Large Spill (>100 mL)
or Ventilation Failure

Small Spill (<100 mL)
Contained in Hood

Follow Spill Cleanup Protocol

Report Incident to Supervisor
& Seek Medical Attention

Skin or Eye Contact Inhalation

Follow First Aid Protocol
(Flush for 15 min) Move to Fresh Air

Click to download full resolution via product page

Caption: Decision tree for responding to spills and exposures.

Spill Cleanup Protocol (Small Spills)
Alert Personnel: Alert others in the immediate area.[19]
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Ensure Safety: Ensure the spill is contained within a fume hood and that you are wearing

appropriate PPE, including double gloves and eye/face protection.[19]

Absorb: Cover the spill with a compatible absorbent material such as vermiculite or cat litter.

Do not use paper towels, as they can be reactive.[19]

Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste

container.[19][20]

Decontaminate: Clean the spill area with a soap and water solution, collecting the cleaning

materials as hazardous waste.[20]

Report: Report the spill to the laboratory supervisor and Environmental Health & Safety

(EHS).[19]

First Aid Measures
Immediate and appropriate first aid is critical to minimizing injury.[11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids.[18][19] Remove

contact lenses if present and easy to do.[9] Seek immediate medical attention.[19]

Skin Contact: Remove all contaminated clothing while flushing the affected area with soap

and water for at least 15 minutes.[21] If irritation or pain persists, seek medical attention.[11]

[21]

Inhalation: Move the affected person to fresh air at once.[12][21] If breathing is difficult or has

stopped, provide artificial respiration (avoiding mouth-to-mouth) and seek immediate medical

attention.[8][18]

Ingestion: Do NOT induce vomiting.[18][20] Rinse the mouth with water and seek immediate

medical attention.[15][18]

Section 6: Waste Disposal
Chemical waste must be handled and disposed of according to institutional and regulatory

guidelines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.bu.edu/research/files/2016/07/furan.docx
https://www.bu.edu/research/files/2016/07/furan.docx
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.sigmaaldrich.com/TW/en/sds/sial/401757?userType=undefined
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.cdc.gov/niosh/npg/firstaid.html
https://medicalguidelines.basf.com/documents/d/medical-guidelines/e013-aliphatic-amines-a
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.bu.edu/research/files/2016/07/furan.docx
https://www.chemicalbook.com/msds/3-aminotetrahydrofuran-3-carboxylic-acid.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Protocol
Neutralization (if required by procedure): Due to the amine functional group, waste streams

may be basic. Neutralization should only be performed by trained personnel as part of a

defined experimental quenching procedure.[13]

Segregation: All waste containing 4-Aminotetrahydrofuran-3-ol, including contaminated

absorbents, gloves, and empty containers, must be collected in a dedicated, properly labeled

hazardous waste container.[20] Empty containers may retain residue and should be treated

as hazardous.[8]

Labeling: The waste container must be clearly labeled with its full chemical contents.[20] Affix

a hazardous waste tag as soon as the first drop of waste is added.[20]

Storage: Store the sealed waste container in a designated secondary containment area until

collection by EHS.[20]

Disposal: Contact your institution's EHS office to arrange for pickup and proper disposal.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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